Cas no 55114-30-2 (Propanedioic acid, methyl(phenylmethyl)-, diethyl ester)

• Product Name: Propanedioic acid, methyl(phenylmethyl)-, diethyl ester
• CAS No: 55114-30-2
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 352807
• PubChem ID: 3329123
• Update Time: 2025-04-19

Propanedioic acid, methyl(phenylmethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, methyl(phenylmethyl)-, diethyl ester
• diethyl 2-benzyl-2-methylpropanedioate
• XVKFESUTLASBKM-UHFFFAOYSA-N
• DTXSID20391508
• AKOS024322904
• Diethyl 2-benzyl-2-methylmalonate
• SCHEMBL8710582
• 55114-30-2
• 2-BENZYL-2-METHYL-MALONIC ACID DIETHYL ESTER

• Inchi： 1S/C15H20O4/c1-4-18-13(16)15(3,14(17)19-5-2)11-12-9-7-6-8-10-12/h6-10H,4-5,11H2,1-3H3
• InChI Key： XVKFESUTLASBKM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 264.1362
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6